Cas no 16504-93-1 (N-(4-aminobutyl)-2-bromoacetamide)

• Product Name: N-(4-aminobutyl)-2-bromoacetamide
• CAS No: 16504-93-1
• MF: C₆H₁₃BrN₂O
• MW: 209.084220647812
• MDL: MFCD18856329
• CID: 5220047
• PubChem ID: 54439788
• Update Time: 2025-06-10

N-(4-aminobutyl)-2-bromoacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-aminobutyl)-2-bromo-
• N-(4-aminobutyl)-2-bromoacetamide

• MDL： MFCD18856329
• Inchi： 1S/C6H13BrN2O/c7-5-6(10)9-4-2-1-3-8/h1-5,8H2,(H,9,10)
• InChI Key： WNGZQMKZVLWGOD-UHFFFAOYSA-N
• SMILES： C(NCCCCN)(=O)CBr

Additional information on N-(4-aminobutyl)-2-bromoacetamide

N-(4-Aminobutyl)-2-Bromoacetamide (CAS No. 16504-93-1): An Overview of Its Properties, Applications, and Recent Research

N-(4-aminobutyl)-2-bromoacetamide (CAS No. 16504-93-1) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an aminobutyl group and a bromoacetamide moiety. These structural features contribute to its diverse range of applications, from synthetic intermediates to potential therapeutic agents.

The chemical formula of N-(4-aminobutyl)-2-bromoacetamide is C8H16BrNO2, and it has a molecular weight of approximately 234.12 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

One of the key applications of N-(4-aminobutyl)-2-bromoacetamide is as a synthetic intermediate in the preparation of more complex molecules. The bromoacetamide group can undergo various chemical transformations, such as nucleophilic substitution reactions, which make it a valuable building block in organic synthesis. For instance, it can be used to introduce bromine functionality into target molecules, facilitating further derivatization steps.

In the realm of biological research, N-(4-aminobutyl)-2-bromoacetamide has been explored for its potential as a tool compound in studying protein-protein interactions and enzyme inhibition. The aminobutyl group can interact with specific amino acid residues on proteins, while the bromoacetamide moiety can form covalent bonds with cysteine residues. This dual functionality makes it an attractive candidate for developing selective inhibitors or probes for biological systems.

Recent studies have also highlighted the potential therapeutic applications of N-(4-aminobutyl)-2-bromoacetamide. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory properties by selectively inhibiting the activity of certain enzymes involved in inflammatory pathways. Another study in the European Journal of Pharmacology demonstrated that N-(4-aminobutyl)-2-bromoacetamide could modulate ion channels in neuronal cells, suggesting its potential use in treating neurological disorders.

The safety profile of N-(4-aminobutyl)-2-bromoacetamide is an important consideration for both research and industrial applications. While it is generally considered safe when handled properly, precautions should be taken to avoid inhalation, ingestion, or skin contact. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used when handling this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

From an environmental perspective, the disposal of N-(4-aminobutyl)-2-bromoacetamide should be conducted in accordance with local regulations to prevent contamination of water sources or soil. It is advisable to consult with environmental health and safety professionals for proper disposal procedures.

In conclusion, N-(4-aminobutyl)-2-bromoacetamide (CAS No. 16504-93-1) is a multifaceted compound with a wide range of applications in chemical synthesis, biological research, and pharmaceutical development. Its unique chemical structure and functional groups make it a valuable tool for scientists and researchers across various disciplines. As ongoing research continues to uncover new properties and applications, this compound is likely to remain an important player in the scientific community.